Cas no 262295-96-5 ((6-Methoxypyridin-3-yl)methanamine)

• Product Name: (6-Methoxypyridin-3-yl)methanamine
• CAS No: 262295-96-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD06212825
• CID: 247465
• PubChem ID: 16227379
• Update Time: 2025-10-22

(6-Methoxypyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Methoxypyridin-3-yl)methanamine
• 5-(Aminomethyl)-2-methoxypyridine
• (6-METHOXYPYRIDIN-3-YL)METHAMINE
• (6-Methoxypyridin-3-yl)methylamine
• (6-METHYLPYRIDIN-3-YL)METHANAMINEHYDROCHLORIDE
• 3-Pyridinemethanamine,6-methoxy-
• 3-Pyridinemethanamine,6-methoxy-(9CI)
• 5-Aminomethyl-2-methoxypyridine hydrochloride
• 6-Methoxy-3-pyridinemethanamine
• (6-methoxy-3-pyridyl)methylamine
• 2-methoxy-5-pyridinemethaneamine
• 6-methoxypyridin-3-ylmethanamine
• 6-methoxy-pyridin-3-ylmethylamine
• C-(6-Methoxy-[3]pyridyl)-methylamin
• C-(6-methoxy-[3]pyridyl)-methylamine
• C-(6-Methoxy-pyridin-3-yl)-methylamine
• 5-Aminomethyl-2-methoxypyridine
• 6-Methoxypyridine-3-methanamine
• 3-Pyridinemethanamine, 6-methoxy-
• 1-(6-METHOXYPYRIDIN-3-YL)METHANAMINE
• alpha-Amino-6-methoxy-3-picoline
• AUOIYQDHPOAYQZ-UHFFFAOYSA-N
• 6-methoxy-pyr
• (6-methoxypyridin-3-yl)methanamine, AldrichCPR
• CHEMBL4565449
• FT-0651547
• SY018572
• CS-W005591
• BCP27535
• MFCD06212825
• [(6-methoxypyridin-3-yl)methyl]amine
• DTXSID40585407
• EN300-25731
• A15431
• PB34107
• TS-01447
• AKOS000264055
• J-501680
• SCHEMBL1146238
• 262295-96-5
• F2147-1553
• (6-METHOXY-3-PYRIDYL)METHANAMINE
• DB-067579

• MDL： MFCD06212825
• Inchi： 1S/C7H10N2O/c1-10-7-3-2-6(4-8)5-9-7/h2-3,5H,4,8H2,1H3
• InChI Key： AUOIYQDHPOAYQZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)CN

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 0

Experimental Properties

• Density: 1.090±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 239.3±25.0 ºC (760 Torr),
• Flash Point: 98.6±23.2 ºC,
• Refractive Index: 1.536
• Solubility: Soluble (100 g/l) (25 º C),
• PSA: 48.14000
• LogP: 1.24920

(6-Methoxypyridin-3-yl)methanamine Security Information

• Hazardous Material transportation number：3265
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (6-Methoxypyridin-3-yl)methanamine

(6-Methoxypyridin-3-yl)methanamine: A Comprehensive Overview

(6-Methoxypyridin-3-yl)methanamine, identified by the CAS number 262295-96-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and biological activity.

The molecular structure of (6-Methoxypyridin-3-yl)methanamine consists of a pyridine ring substituted with a methoxy group at position 6 and an aminoethyl group at position 3. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. The presence of the methoxy group introduces electron-donating effects, which can influence the reactivity of the pyridine ring in synthetic reactions.

Recent studies have explored the synthesis of 262295-96-5 through diverse routes, including nucleophilic aromatic substitution and cross-coupling reactions. These methods have been optimized to improve yield and selectivity, paving the way for large-scale production. Moreover, computational chemistry techniques, such as density functional theory (DFT), have been employed to predict the electronic structure and reactivity of this compound, providing insights into its potential interactions with biological targets.

In terms of applications, (6-Methoxypyridin-3-yl)methanamine has shown promise in the development of bioactive molecules. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibitors has been highlighted in recent research articles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting certain proteases, suggesting its potential as a lead compound for anti-inflammatory drug development.

Beyond pharmacology, this compound has also found utility in materials science. Its coordination properties make it a candidate for constructing metal-organic frameworks (MOFs) with tailored porosity and functionality. Researchers have reported the successful synthesis of MOFs incorporating 262295-96-5, which exhibit exceptional gas adsorption capabilities, opening new avenues for environmental remediation technologies.

The environmental impact and safety profile of (6-Methoxypyridin-3-yl)methanamine have also been subjects of recent investigations. Studies conducted under environmentally relevant conditions suggest that this compound exhibits low toxicity to aquatic organisms, aligning with regulatory standards for chemical safety. However, further research is warranted to fully characterize its biodegradation pathways and ecological risks.

In conclusion, CAS No. 262295-96-5, or (6-Methoxypyridin-3-yl)methanamine, stands as a versatile molecule with multifaceted applications across various scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthetic and computational techniques, continue to unlock new possibilities for its utilization in both academic research and industrial applications.